Cas no 1807199-48-9 (6-Chloro-3-hydroxypyridine-2-acetic acid)

• Product Name: 6-Chloro-3-hydroxypyridine-2-acetic acid
• CAS No: 1807199-48-9
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 4802929
• Update Time: 2025-11-02

6-Chloro-3-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-hydroxypyridine-2-acetic acid

• Inchi： 1S/C7H6ClNO3/c8-6-2-1-5(10)4(9-6)3-7(11)12/h1-2,10H,3H2,(H,11,12)
• InChI Key： XVBNFFNQCYZKOJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CC(=O)O)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 1
• Topological Polar Surface Area: 70.4

Additional information on 6-Chloro-3-hydroxypyridine-2-acetic acid

6-Chloro-3-hydroxypyridine-2-acetic acid (CAS No. 1807199-48-9): A Comprehensive Overview of Its Properties and Applications

The compound 6-Chloro-3-hydroxypyridine-2-acetic acid (CAS No. 1807199-48-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloro and hydroxy functional groups, make it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for terms like "6-Chloro-3-hydroxypyridine-2-acetic acid synthesis", "CAS 1807199-48-9 applications", and "pyridine derivatives in drug discovery", highlighting its relevance in modern chemistry.

One of the key reasons for the growing interest in 6-Chloro-3-hydroxypyridine-2-acetic acid is its potential role in developing novel therapeutics. Recent studies have explored its utility as a building block for enzyme inhibitors and anti-inflammatory agents, aligning with the current trend of targeting specific metabolic pathways in drug design. The compound's carboxylic acid moiety further enhances its reactivity, enabling facile derivatization for combinatorial chemistry libraries—a hot topic in AI-driven drug discovery.

From an industrial perspective, CAS 1807199-48-9 is often discussed in forums focusing on green chemistry and sustainable synthesis. Optimizing its production using catalytic methods or biocatalysts addresses environmental concerns while meeting the demand for high-purity intermediates. Searches such as "eco-friendly synthesis of pyridine acetic acids" reflect this shift toward sustainable practices. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, another trending area in pharmaceutical sciences.

The analytical characterization of 6-Chloro-3-hydroxypyridine-2-acetic acid involves advanced techniques like HPLC, NMR, and mass spectrometry, which are frequently queried by quality control specialists. Its spectral data (e.g., λ_max in UV-Vis) is crucial for method validation, a subject often searched alongside "CAS 1807199-48-9 analytical standards". Furthermore, its solubility profile in polar solvents like DMSO or methanol is critical for formulation studies—a common pain point addressed in research communities.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing metal-organic frameworks (MOFs) due to its chelating properties. Queries like "pyridine-based ligands for MOFs" underscore its interdisciplinary appeal. As the scientific community prioritizes multifunctional materials, the adaptability of 6-Chloro-3-hydroxypyridine-2-acetic acid positions it as a valuable tool for innovation.

In summary, 6-Chloro-3-hydroxypyridine-2-acetic acid (CAS No. 1807199-48-9) bridges multiple cutting-edge fields, from precision medicine to sustainable chemistry. Its structural versatility and compatibility with modern synthetic paradigms ensure its continued prominence in both academic and industrial settings. For researchers seeking reliable data, understanding its structure-activity relationships and scalable production methods remains a priority, as evidenced by persistent search trends.